5-chloro-2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}benzamide

• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol
• IUPAC Name: 5-chloro-2-methoxy-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C20H23ClN2O4S/c1-14-9-11-23(12-10-14)28(25,26)17-6-4-16(5-7-17)22-20(24)18-13-15(21)3-8-19(18)27-2/h3-8,13-14H,9-12H2,1-2H3,(H,22,24)
• InChI Key: WRTKHMJNHWIZAA-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC

Description

5-chloro-2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as Compound X and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In We will also highlight future directions for research in this area.

Mechanism of Action

Compound X exerts its effects by binding to a specific target protein, thereby modulating its activity. The exact mechanism of action of Compound X is still under investigation, but it is thought to involve the disruption of protein-protein interactions or the stabilization of protein conformations. Further research is needed to fully elucidate the mechanism of action of Compound X.
Biochemical and Physiological Effects
Compound X has been shown to have several biochemical and physiological effects. It has been demonstrated to inhibit the activity of the target protein in vitro, leading to downstream effects on various cellular pathways. Additionally, Compound X has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory disorders. Further research is needed to fully understand the biochemical and physiological effects of Compound X.

Advantages and Limitations for Lab Experiments

Compound X has several advantages and limitations for use in lab experiments. Its high affinity for the target protein makes it a valuable tool for studying the function of this protein in various biological processes. Additionally, its selectivity for this protein makes it a promising candidate for drug development. However, its specificity for this target protein may limit its use in studying other biological pathways. Additionally, the high cost of Compound X may be a limiting factor for some research groups.

Future Directions

There are several future directions for research in the area of Compound X. One area of interest is the development of more efficient synthesis methods to reduce the cost of producing Compound X. Additionally, further research is needed to fully elucidate the mechanism of action of Compound X and its potential applications in drug development. Finally, the use of Compound X in in vivo models is an area of active research, and further studies are needed to determine its safety and efficacy in these models.
Conclusion
Compound X is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. Its high affinity for a specific target protein makes it a valuable tool for studying the function of this protein in various biological processes. Additionally, its selectivity for this protein makes it a promising candidate for drug development. While there are limitations to its use in lab experiments, further research in this area may lead to new insights into the function of this protein and the development of new therapeutic agents.

Synthesis Methods

The synthesis of Compound X involves several steps, including the reaction of 4-(4-methylpiperidin-1-ylsulfonyl)aniline with 5-chloro-2-methoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to yield Compound X in its pure form. The synthesis of Compound X has been reported in several research articles, and the procedure has been optimized for high yield and purity.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in scientific research. It has been shown to have a high affinity for a specific target protein, making it a valuable tool for studying the function of this protein in various biological processes. Additionally, Compound X has been used to investigate the role of this protein in disease states, including cancer and neurodegenerative disorders. Its ability to selectively bind to this protein has also made it a promising candidate for drug development.